ethyl 4-{[(2,4-dioxo-3-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-1(2H)-yl)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(2,4-dioxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C27H25N3O5S/c1-2-35-26(33)17-12-14-18(15-13-17)28-22(31)16-29-25-23(20-10-6-7-11-21(20)36-25)24(32)30(27(29)34)19-8-4-3-5-9-19/h3-5,8-9,12-15H,2,6-7,10-11,16H2,1H3,(H,28,31)
• InChI Key: GRWVVYPALZKVAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C4=C(S3)CCCC4)C(=O)N(C2=O)C5=CC=CC=C5
• Molecular Formula: C27H25N3O5S
• Molecular Weight: 503.6 g/mol

Description

Ethyl 4-{[(2,4-dioxo-3-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-1(2H)-yl)acetyl]amino}benzoate is a useful research compound. Its molecular formula is C27H25N3O5S and its molecular weight is 503.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

A foundational approach in the synthesis of novel heterocyclic compounds involves the strategic manipulation of precursors like ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate. This methodology enables the development of diverse heterocyclic systems, including derivatives of [1]benzothieno[2,3-d]pyrimidines, which serve as potential scaffolds for further chemical transformations and biological investigations (Santagati, Santagati, & Modica, 1993).

Antimicrobial and Anti-inflammatory Applications

Research into the synthesis of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidin-4(3H)-one derivatives highlights their potential as antimicrobial and non-steroidal anti-inflammatory agents. The synthesis process typically involves the conversion of ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate into various derivatives, followed by treatment with hydrazine hydrate and aromatic aldehydes to produce Schiff bases with promising biological activity (Narayana, Ashalatha, Raj, & Kumari, 2006).

Novel Derivatives for Biological Evaluation

The creation of pyrido[2,3-d]pyrimidine-carboxylate derivatives through nucleophilic substitution reactions exemplifies the pursuit of compounds with antibacterial, antifungal, and antitumor activities. This research underscores the ongoing efforts to synthesize novel derivatives that can be screened for a range of biological activities, potentially leading to new therapeutic agents (Shanmugasundaram, Harikrishnan, Aanandini, Kumar, & Sateesh, 2011).

Development of Bioactive Derivatives

Further studies have synthesized new bioactive derivatives of 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, showcasing a variety of biological activities including anti-inflammatory, CNS depressant, and antimicrobial properties. These compounds underline the potential for heterocyclic derivatives to serve as leads in the development of new drugs with diverse pharmacological profiles (Ashalatha, Narayana, Raj, & Kumari, 2007).

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds, including those with an indole nucleus, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of cellular targets.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information in the literature . It’s worth noting that compounds with similar structures have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer effects . These activities are typically the result of the compound interacting with its targets and inducing changes in cellular processes.

Biochemical Pathways

These could include pathways related to inflammation, viral replication, and cell proliferation .

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound could potentially induce a range of cellular responses .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors could include the pH of the environment, the presence of other compounds, and the temperature.